molecular formula C8H5F4NO B8641297 [4-(Trifluoromethyl)phenyl]carbamyl fluoride CAS No. 54041-82-6

[4-(Trifluoromethyl)phenyl]carbamyl fluoride

Cat. No.: B8641297
CAS No.: 54041-82-6
M. Wt: 207.12 g/mol
InChI Key: YRDSTBRXHALWFY-UHFFFAOYSA-N
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Description

[4-(Trifluoromethyl)phenyl]carbamyl fluoride is a useful research compound. Its molecular formula is C8H5F4NO and its molecular weight is 207.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

54041-82-6

Molecular Formula

C8H5F4NO

Molecular Weight

207.12 g/mol

IUPAC Name

N-[4-(trifluoromethyl)phenyl]carbamoyl fluoride

InChI

InChI=1S/C8H5F4NO/c9-7(14)13-6-3-1-5(2-4-6)8(10,11)12/h1-4H,(H,13,14)

InChI Key

YRDSTBRXHALWFY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(F)(F)F)NC(=O)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

4-(Trifluoromethyl)phenyl carbamic fluoride was prepared in situ by the reaction of 224 parts of 1-isocyanato-4-(trifluoromethyl)benzene and 460 parts of hydrogen fluoride added over a period of about 35 minutes at about 3° C. The reaction mixture was then sealed in a polytetrafluoroethylene reaction vessel, heated to about 24° C., and maintained thereat, with agitation, for about 112 hours. Infra-red analysis of the gaseous phase, when the reaction vessel was opened to atmospheric pressure, indicated large quantities of carbonyl fluoride present. The remaining organic product was analyzed by gas chromatographic techniques, using n-pentadecane as an internal standard, indicating a yield of 114 parts of 4-(trifluoromethyl)benzenamine.
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